Cas no 50343-57-2 (4-(2-Benzimidazolyl)-Benzenesulfonic Acid)

• Product Name: 4-(2-Benzimidazolyl)-Benzenesulfonic Acid
• CAS No: 50343-57-2
• MF: C₁₃H₁₀N₂O₃S
• MW: 274.295101642609
• CID: 933589
• PubChem ID: 266110
• Update Time: 2025-05-20

4-(2-Benzimidazolyl)-Benzenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(1H-benzimidazol-2-yl)benzenesulfonic acid
• 4-(1H-benzoimidazol-2-yl)benzenesulfonic acid
• AC1L6FF9
• AC1Q6X0S
• AC1Q7DMB
• AC1Q7DMC
• AG-J-35470
• AR-1F5600
• CTK4J2474
• NSC103147
• 4-(2-Benzimidazolyl)-Benzenesulfonic Acid
• SCHEMBL6517599
• AKOS024332906
• DS-001198
• 50343-57-2
• NSC-103147
• 4-(1H-Benzo[d]imidazol-2-yl)benzenesulfonic acid
• DTXSID20295597

• Inchi： 1S/C13H10N2O3S/c16-19(17,18)10-7-5-9(6-8-10)13-14-11-3-1-2-4-12(11)15-13/h1-8H,(H,14,15)(H,16,17,18)
• InChI Key： YCOWPNNXNAKMLP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1=NC2C=CC=CC=2N1)(=O)(=O)O

Computed Properties

• Exact Mass: 274.0413
• Monoisotopic Mass: 274.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• PSA: 83.05
• LogP: 3.55740

Additional information on 4-(2-Benzimidazolyl)-Benzenesulfonic Acid

Introduction to 4-(2-Benzimidazolyl)-Benzenesulfonic Acid (CAS No. 50343-57-2)

4-(2-Benzimidazolyl)-Benzenesulfonic Acid, identified by its Chemical Abstracts Service (CAS) number 50343-57-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzimidazole derivatives class, a family of molecules known for their diverse biological activities and therapeutic potential. The structural incorporation of a benzimidazole moiety with a benzenesulfonic acid group imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 4-(2-Benzimidazolyl)-Benzenesulfonic Acid consists of a benzene ring sulfonated at the para position and linked to a 2-benzimidazolyl group. This configuration allows for multiple interactions with biological targets, including enzymes, receptors, and nucleic acids. The sulfonate group enhances water solubility, while the benzimidazole ring contributes to hydrogen bonding capabilities, which are crucial for binding affinity in drug design.

In recent years, there has been a surge in research focusing on benzimidazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. Specifically, 4-(2-Benzimidazolyl)-Benzenesulfonic Acid has been investigated for its potential in modulating cellular pathways associated with cancer progression. Preclinical studies suggest that this compound may interfere with key signaling cascades such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in malignant tumors.

One of the most compelling aspects of 4-(2-Benzimidazolyl)-Benzenesulfonic Acid is its ability to act as a modulator of protein-protein interactions. The benzimidazole moiety is known to bind to specific residues in target proteins, altering their conformational dynamics and functional outcomes. This property has been exploited in the design of small-molecule inhibitors targeting protein kinases and transcription factors. For instance, derivatives of this compound have shown promise in inhibiting cyclin-dependent kinases (CDKs), which are essential for cell cycle regulation and are often overactive in cancer cells.

The sulfonate group in 4-(2-Benzimidazolyl)-Benzenesulfonic Acid also contributes to its pharmacological profile by facilitating cell membrane permeability and ion transport. This characteristic makes it an attractive candidate for developing drugs that require rapid penetration into cellular compartments or interaction with membrane-bound receptors. Additionally, the solubility provided by the sulfonate group enhances bioavailability, which is a critical factor in drug formulation and delivery.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions involving 4-(2-Benzimidazolyl)-Benzenesulfonic Acid. High-throughput virtual screening (HTVS) and molecular docking studies have identified novel analogs with enhanced binding affinity and selectivity towards specific therapeutic targets. These computational approaches have accelerated the discovery process by allowing researchers to predict the efficacy of potential drug candidates before conducting expensive wet-lab experiments.

In clinical research settings, 4-(2-Benzimidazolyl)-Benzenesulfonic Acid has been evaluated as a lead compound for developing novel therapeutic agents. Phase I trials have focused on assessing its safety profile, pharmacokinetic behavior, and preliminary efficacy in patients with advanced malignancies. Preliminary results indicate that the compound exhibits moderate cytotoxicity against certain cancer cell lines while maintaining acceptable tolerability. These findings have spurred interest in further optimizing its chemical structure to improve potency and reduce off-target effects.

The synthesis of 4-(2-Benzimidazolyl)-Benzenesulfonic Acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include sulfonylation of benzene derivatives followed by condensation with o-aminobenzimidazole under acidic or basic catalysis. Advances in green chemistry principles have led to the development of more sustainable synthetic routes, minimizing waste generation and hazardous reagent usage.

The applications of 4-(2-Benzimidazolyl)-Benzenesulfonic Acid extend beyond oncology research. Emerging evidence suggests that this compound may have utility in treating inflammatory diseases by inhibiting pro-inflammatory cytokine production. Additionally, its interaction with DNA-binding proteins has raised interest in exploring its potential as an antimicrobial agent against drug-resistant pathogens. The versatility of this scaffold underscores its importance as a building block for next-generation therapeutics.

Future directions in research on 4-(2-Benzimidazolyl)-Benzenesulfonic Acid include exploring its role in epigenetic modulation. Epigenetic dysregulation is increasingly recognized as a critical factor in disease pathogenesis, including cancer and neurodegenerative disorders. By targeting histone deacetylases or other epigenetic enzymes, this compound may restore normal gene expression patterns disrupted in diseased states.

The development of novel formulations for 4-(2-Benzimidazolyl)-Benzenesulfonic Acid is another area of active investigation. Nanotechnology-based delivery systems, such as liposomes or polymeric nanoparticles, have shown promise in enhancing drug solubility and targeted delivery to tumors or inflamed tissues. These innovations could improve therapeutic outcomes while reducing systemic side effects associated with conventional oral or intravenous administration.

In conclusion,4-(2-Benzimidazolyl)-Benzenesulfonic Acid (CAS No. 50343-57-2) represents a promising pharmacological entity with diverse applications across multiple therapeutic domains. Its unique structural features enable interactions with key biological targets involved in cancer progression, inflammation, and epigenetic regulation. Continued research efforts aimed at optimizing its chemical properties will likely yield new insights into its potential as an effective therapeutic agent.